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Compound of Interest

Compound Name: 1,4-Dinitrosobenzene

Cat. No.: B086489

This document provides crucial safety protocols and logistical plans for the handling and
disposal of 1,4-Dinitrosobenzene (CAS No. 105-12-4). The following procedures are designed
to ensure the safety of researchers, scientists, and drug development professionals.

Important Note: 1,4-Dinitrosobenzene should not be confused with 1,4-Dinitrobenzene (CAS
No. 100-25-4), a different compound with a significantly higher toxicity profile, including fatal
effects upon inhalation, skin contact, or ingestion.[1][2] Always verify the chemical identity and
CAS number before handling.

Hazard Identification and Classification

1,4-Dinitrosobenzene is classified as harmful if swallowed.[3][4]

GHS Hazard Information:

Hazard Class Category Hazard Statement

H302: Harmful if swallowed[3]

Acute toxicity, Oral Category 4 -

Signal Word: Warning[3][4]

Hazard Pictogram:
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Quantitative Toxicity and Physical Data

The available quantitative data for 1,4-Dinitrosobenzene is limited. The following table
summarizes the known information.

Property Value Source
Acute Toxicity

Oral LD50 (Rat) 1020 mg/kg [6]
Inhalation LCLo (Rat) 200 mg/m3/2H [5]

Occupational Exposure Limits

OSHA PEL No data available [3]
ACGIH TLV No data available [3]
NIOSH REL No data available [3]

Operational Plan: Safe Handling Procedures

Adherence to the following step-by-step procedures is mandatory when working with 1,4-
Dinitrosobenzene to minimize exposure and ensure a safe laboratory environment.

1. Engineering Controls:
e Always handle 1,4-Dinitrosobenzene in a well-ventilated area.[3]

e Use a certified chemical fume hood to prevent the accumulation of dust or vapors in the work
area.

e Ensure an eyewash station and safety shower are readily accessible.[7]
2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[3]
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o Skin Protection:
o Wear chemical-impermeable gloves.[3]
o Alab coat or impervious clothing is required to prevent skin contact.[3]

» Respiratory Protection: If the formation of dust is likely or ventilation is inadequate, use a full-
face respirator with an appropriate particulate filter.[3]

3. Handling and Storage:

e Avoid the formation of dust and aerosols.[3][4]

e Do not eat, drink, or smoke in areas where 1,4-Dinitrosobenzene is handled or stored.[3][4]
e Wash hands thoroughly after handling the chemical.[3][4]

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

o Keep away from sources of ignition.[3]

Emergency Procedures and First Aid

Immediate response is critical in the event of an exposure.
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Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If the person is not
breathing, give artificial respiration. Seek

immediate medical attention.[3]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of

water. Consult a physician.[3][4]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate

medical attention.[3][4]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a poison control

center or doctor immediately.[3][4]

Spill Response Workflow

The following diagram outlines the procedural flow for managing a 1,4-Dinitrosobenzene spill.
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Caption: Workflow for 1,4-Dinitrosobenzene Spill Response.
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Disposal Plan

Proper disposal of 1,4-Dinitrosobenzene and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect waste 1,4-Dinitrosobenzene and any contaminated materials (e.g., absorbent pads,
gloves, labware) in a suitable, clearly labeled, and closed container.[3]

e Do not mix with other waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.

2. Storage of Waste:

» Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.

3. Disposal Procedure:
 All disposal must be conducted through a licensed hazardous waste disposal company.[2]

¢ Dispose of the contents and container in accordance with all applicable local, regional, and
national regulations.[3][4]

e Do not dispose of 1,4-Dinitrosobenzene down the drain or in general waste.[3] It is crucial
to prevent its release into the environment.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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